N-(3-methylphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide

• Molecular Formula: C25H29N3O
• Molecular Weight: 387.5 g/mol
• IUPAC Name: N-(3-methylphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide
• InChI: InChI=1S/C25H29N3O/c1-20-6-4-10-23(18-20)26-25(29)12-13-27-14-16-28(17-15-27)19-22-9-5-8-21-7-2-3-11-24(21)22/h2-11,18H,12-17,19H2,1H3,(H,26,29)
• InChI Key: YJYIHKNDTGPAAU-UHFFFAOYSA-N
• SMILES: CC1=CC(=CC=C1)NC(=O)CCN2CCN(CC2)CC3=CC=CC4=CC=CC=C43

Description

N-(3-methylphenyl)-3-[4-(naphthalen-1-ylmethyl)piperazin-1-yl]propanamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound is also known as MPNP and is a piperazine derivative.

Mechanism Of Action

The mechanism of action of MPNP is not fully understood. However, it is believed that MPNP acts as an antagonist of the serotonin receptor 5-HT1A and 5-HT2A. It has also been shown to inhibit the reuptake of serotonin and norepinephrine.
Biochemical and Physiological Effects:
MPNP has been shown to have various biochemical and physiological effects. It has been shown to increase the levels of dopamine, serotonin, and norepinephrine in the brain. MPNP has also been shown to have anxiolytic and antidepressant effects in animal models.

Advantages And Limitations For Lab Experiments

One of the significant advantages of using MPNP in lab experiments is its high potency and selectivity. MPNP has been shown to have minimal side effects, making it an ideal candidate for drug development. However, the limitations of using MPNP in lab experiments include its high cost and limited availability.

Future Directions

For research on MPNP include the development of new drugs and the study of potential side effects.

Synthesis Methods

The synthesis of MPNP involves the reaction of 3-methylbenzoyl chloride with 4-(naphthalen-1-ylmethyl)piperazine in the presence of a base such as triethylamine. The resulting product is purified through column chromatography to obtain pure MPNP.

Scientific Research Applications

MPNP has been extensively studied for its potential applications in various fields of scientific research. One of the significant applications of MPNP is its use as a ligand in the development of new drugs for the treatment of various diseases such as cancer, depression, and anxiety.